1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
Catalog No.
S7432100
CAS No.
M.F
C14H17ClF3N3O2
M. Wt
351.75 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2...](/img/structure-2d/800/S7432100.png)
Content Navigation
Product Name
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
IUPAC Name
1-[[1-(4-chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
Molecular Formula
C14H17ClF3N3O2
Molecular Weight
351.75 g/mol
InChI
InChI=1S/C14H17ClF3N3O2/c15-11-1-3-12(4-2-11)21-6-5-10(8-21)7-19-13(22)20-23-9-14(16,17)18/h1-4,10H,5-9H2,(H2,19,20,22)
InChI Key
QQXNBTQELBBLKD-UHFFFAOYSA-N
Canonical SMILES
C1CN(CC1CNC(=O)NOCC(F)(F)F)C2=CC=C(C=C2)Cl
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea is a chemical compound with many potential applications in scientific research and industry. In this paper, we will explore the definition and background of this compound, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea is a chemical compound with the molecular formula C17H20ClF3N2O2. It is also known by its chemical name, N-((1-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyrrolidin-3-yl)methyl)-N-(2,2,2-trifluoroethyl)urea. This compound was first synthesized by a team of chemists at Merck Research Laboratories and was initially explored as a potential treatment for hypertension.
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea is a white to off-white solid with a melting point of approximately 142-144°C. It is insoluble in water but soluble in organic solvents such as dichloromethane and methanol. This compound has a molecular weight of 398.81 g/mol, a pKa of 7.17, and a logP of 4.6. Its chemical structure consists of a pyrrolidine ring, a chlorophenyl substituent, a trifluoromethyl group, and a urea moiety.
The synthesis of 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea involves several steps. The first step is the synthesis of the key intermediate N-(2,2,2-trifluoroethyl)-N-((4-bromophenyl)methyl)amine. This is followed by the reaction of this intermediate with 1-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyrrole-2,5-dione to form the desired product. The final compound is purified by recrystallization to obtain a high level of purity.
The characterization of this compound is performed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques are used to confirm the identity and purity of the compound and also to determine its physical and chemical properties.
The characterization of this compound is performed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques are used to confirm the identity and purity of the compound and also to determine its physical and chemical properties.
Several analytical methods have been developed to detect and quantify 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea in various matrices. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods are used to ensure the accuracy and precision of the compound's measurement in scientific experiments.
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea has been evaluated for its biological properties in several studies. It has been found to have potential as a central nervous system (CNS) stimulant and as a treatment for attention deficit hyperactivity disorder (ADHD). It has also been found to exhibit potential anticancer activity and antiproliferative effects on a variety of cancer cell lines. Additionally, it has been shown to have potential as an anti-inflammatory agent.
The toxicity and safety of 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea in scientific experiments are of great concern. In several studies, this compound has been found to have toxic effects on living organisms. Therefore, it is essential to follow safety protocols when conducting experiments with this compound to minimize the risk of harm to human health and the environment.
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea has many potential applications in scientific experiments. It can be used as a research tool to investigate the mechanism of action of drugs and their interactions with biological systems. It can also be used to study the biological processes underlying neurological disorders such as ADHD.
The current state of research on 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea is limited. Some studies have explored its potential as a treatment for ADHD, while others have investigated its anticancer and anti-inflammatory properties. However, more research is needed to establish its safety and efficacy in various scientific fields.
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea has potential implications in various fields of research and industry. It may be used as a starting material for the synthesis of other compounds with potential therapeutic applications. It may also be used as an analytical standard for the detection and quantification of other related compounds.
Although 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea has many potential applications, there are also some limitations. It has been shown to have toxic effects on living organisms, and therefore, its safety needs to be carefully evaluated before it is used in any clinical applications.
for research on this compound include investigating its potential as a novel therapeutic agent for various diseases, optimizing its synthesis and purification methods, and developing more sensitive analytical methods for its detection and quantification. Additionally, future research may explore the mechanism of action of this compound and its potential interactions with biological systems.
In conclusion, 1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea is a chemical compound with many potential applications in scientific research and industry. It has been found to exhibit potential CNS stimulant, anticancer, and anti-inflammatory properties. However, it also has toxic effects on living organisms, and therefore, its safety needs to be carefully evaluated. Further research is needed to optimize its synthesis and purification methods, improve its analytical detection and quantification methods, and investigate its potential as a therapeutic agent for various diseases.
XLogP3
3.4
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
351.0961390 g/mol
Monoisotopic Mass
351.0961390 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:74-89-5
Molecular Formula:CH5N
CH3NH2
CH5N
CH3NH2
CH3NH2
CH5N
CH3NH2
Molecular Weight:31.057 g/mol
Availability:
In Stock
CAS No.:10101-50-5
Molecular Formula:NaMnO4
MnNaO4
MnNaO4
Molecular Weight:141.925 g/mol
Availability:
In Stock
CAS No.:58194-38-0
Molecular Formula:C16H19N5O9
Molecular Weight:425.35 g/mol
Availability:
Inquiry
CAS No.:22968-45-2
Molecular Formula:C5H4O2Se
Molecular Weight:175.05 g/mol
Availability:
Inquiry
CAS No.:121995-33-3
Molecular Formula:AsF6H13O6
Molecular Weight:298.01
Availability:
In Stock
CAS No.:7789-53-9
Molecular Formula:SrBr2·6H2O
Br2H12O6S
Br2H12O6S
Molecular Weight:355.5 g/mol
Availability:
In Stock
